6-Methoxybenzothiazole-2-carboxamide

• IUPAC Name: 6-methoxy-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C9H8N2O2S/c1-13-5-2-3-6-7(4-5)14-9(11-6)8(10)12/h2-4H,1H3,(H2,10,12)
• InChI Key: KIJPPCHUGXJVFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)C(=O)N
• Molecular Formula: C9H8N2O2S
• DSSTOX Substance ID: DTXSID30337159
• Molecular Weight: 208.24 g/mol
• CAS RN: 946-12-3

Description

6-Methoxybenzothiazole-2-carboxamide (6-MBCA) is a synthetic compound that was first synthesized in 1982. Its unique structure and properties have made it a popular choice for scientific research in the fields of biochemistry, physiology, and pharmacology. 6-MBCA is classified as an aromatic amide, and it has a variety of applications in laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Applications

6-Methoxybenzothiazole-2-carboxamide and its derivatives have been a subject of study in the field of chemical synthesis. For instance, Meroni et al. (2009) explored the synthesis of 2-substituted-6-methoxybenzothiazoles, highlighting their preparation from ethyl 6-hydroxybenzothiazole-2-carboxylate (Meroni, Rajabi, Ciana, Maggi, & Santaniello, 2009). Similarly, Penchev, Simov, and Gadjev (1991) investigated the diazotization of 2-amino-6-methoxybenzothiazole at elevated temperatures, a process relevant in the production of basic dyes (Penchev, Simov, & Gadjev, 1991).

Biological and Medicinal Research

In the biological and medicinal realm, several studies have explored the potential applications of this compound derivatives. For instance, Badne, Swamy, Bhosale, and Kuberkar (2011) synthesized new compounds based on 2-amino-6-methoxybenzothiazole, examining their antimicrobial activity (Badne, Swamy, Bhosale, & Kuberkar, 2011). Another example is the work of Alpaslan et al. (2019), who synthesized a Schiff base from 2-amino-6-methoxybenzothiazole, investigating its antibacterial and antifungal activities as well as its potential as a DNA intercalative agent (Alpaslan et al., 2019).

Industrial and Material Science Applications

In the field of materials science and industry, the applications of this compound derivatives are notable. For example, Xiao-jun (2011) reported on the synthesis of 2-amino-6-methoxybenzothiazole, emphasizing its role as a key intermediate in the production of dyes and its significance in the synthesis of Firefly Luciferin (Xiao-jun, 2011).

Biochemical Analysis

Biochemical Properties

6-Methoxybenzothiazole-2-carboxamide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been identified as an inhibitor of cytochrome P450 enzymes, including CYP1A2 and CYP2C19 . These interactions can affect the metabolism of other compounds and drugs, leading to potential drug-drug interactions. Additionally, this compound can bind to specific receptors and proteins, modulating their activity and impacting cellular signaling pathways.

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it can alter the expression of genes involved in oxidative stress response and apoptosis . This compound also affects cellular metabolism by inhibiting specific enzymes, leading to changes in metabolic flux and metabolite levels. These effects can result in altered cell proliferation, differentiation, and survival.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with biomolecules, enzyme inhibition, and changes in gene expression. At the molecular level, it binds to cytochrome P450 enzymes, inhibiting their activity and affecting the metabolism of other compounds . This inhibition can lead to the accumulation of certain metabolites and the depletion of others, impacting cellular function. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular processes such as apoptosis and oxidative stress response.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound can influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound can result in cumulative effects on cellular function, including changes in gene expression, enzyme activity, and metabolic flux.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can modulate enzyme activity and gene expression without causing significant toxicity . At higher doses, it can lead to adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound exhibits beneficial effects at low doses but becomes toxic at higher concentrations. These findings highlight the importance of dose optimization in the use of this compound for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It is primarily metabolized by cytochrome P450 enzymes, including CYP1A2 and CYP2C19 . These enzymes catalyze the oxidation of this compound, leading to the formation of metabolites that can be further processed by other metabolic pathways. The compound’s effects on metabolic flux and metabolite levels can influence cellular function and overall metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is known to have high gastrointestinal absorption but does not readily cross the blood-brain barrier . It is distributed to various tissues, where it can accumulate and exert its effects. The interaction with transporters and binding proteins can influence the localization and accumulation of this compound within cells, impacting its activity and function.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It is primarily localized in the cytoplasm and can be targeted to specific organelles through post-translational modifications and targeting signals . The subcellular localization of this compound can influence its interactions with enzymes, proteins, and other biomolecules, modulating its effects on cellular processes. Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and optimizing its use in therapeutic applications.